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Compound of Interest

Compound Name: lodo(2-~13~C)acetic acid
CAS No.: 55757-50-1
Cat. No.: B3329189
Get Quote
. J

Executive Directive: Safety & Classification

IMMEDIATE ACTION REQUIRED: Treat lodo(2-13C)acetic acid (IAA) as a high-toxicity
alkylating agent and corrosive material.

Crucial Distinction: Although labeled with Carbon-13 (

C), this material is a stable isotope and is NON-RADIOACTIVE.

¢ DO NOT dispose of in radioactive waste streams (unless mixed with other radionuclides like

Cor
H).

e DO dispose of as hazardous chemical waste (Corrosive/Toxic).

Misclassifying this as radioactive waste incurs unnecessary costs and regulatory burdens.

Chemical Hazard Profile
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Before handling waste, verify the chemical properties to ensure compatibility with waste
containers.

Property Specification

lodoacetic acid-2-
Chemical Name

C
CAS Number 55757-50-1 (Labeled); 64-69-7 (Unlabeled)
Hazard Class Corrosive (8), Toxic (6.1)
Physical State Solid (Crystalline), White to Light Yellow
Toxicity High. Alkylating agent. Inhibits glycolysis
(targets GAPDH).
Signal Word DANGER
RCRA Code D002 (Corrosive); Characteristic Toxic
UN Number UN 2923 (Corrosive solid, toxic, n.o.s.)

Personal Protective Equipment (PPE) Matrix

lodoacetic acid is a potent vesicant (blistering agent) and can penetrate standard gloves over
time.

» Respiratory: Fume hood is mandatory for all solid handling to prevent inhalation of corrosive
dust.

o Skin/Body: Lab coat (buttoned), long sleeves, closed-toe shoes.
» Hand Protection:Double Nitrile Gloves (minimum 0.11 mm thickness) or Neoprene.

o Why? IAA is small and lipophilic; it can permeate thin latex rapidly. Double gloving
provides a breakthrough buffer.

o Eye Protection: Chemical splash goggles (Face shield recommended if handling large
quantities >10g).
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Disposal Workflow & Segregation

Follow this logic gate to determine the correct waste stream.

Step 4.1: Segregation Protocol

Do not mix with:

o Strong Oxidizers: Risk of liberating lodine gas (

).

e Strong Bases: Exothermic reaction.
o Radioactive Waste: Unless the sample is also contaminated with
C,

P, etc.

Step 4.2: Container Specifications[1]

o Solids: High-density polyethylene (HDPE) wide-mouth jars. Glass is acceptable but poses a
breakage risk.

e Liquids (Solutions): HDPE or Glass bottles. Ensure the cap has a chemically resistant liner
(Teflon/PTFE).

e Labeling:
o Must read: "Hazardous Waste - Corrosive, Toxic".
o List constituents: "lodoacetic acid (13C), [Solvent Name]".
o Note: You do not need to flag "

C" as a hazard, but noting it prevents future confusion regarding radioactivity.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3329189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step 4.3: Deactivation (Optional but Recommended for
Residues)

For cleaning glassware or small spills, IAA can be chemically deactivated.

o Mechanism: Nucleophilic substitution. The iodide is displaced, destroying the alkylating
potential.

o Reagent:Sodium Thiosulfate (ngcontent-ng-c2977031039="" nghost-ng-c1310870263=""
class="inline ng-star-inserted">

).

e Protocol: Soak contaminated glassware in a 10-25% Sodium Thiosulfate solution for 1 hour
before washing. This converts the toxic alkyl iodide into a less toxic Bunte salt.

Emergency Spill Management

Spill Response:

e Evacuate the immediate area if dust is airborne.

o Don PPE (Double gloves, goggles, N95 or respirator if outside hood).

o Contain: Cover spill with Sodium Thiosulfate powder or solution (if liquid) to neutralize the
alkylating agent.

o Absorb: Use vermiculite, dry sand, or chemical spill pads.[1]

o Collect: Scoop into a dedicated hazardous waste container. Label as "Debris contaminated
with lodoacetic Acid".

o Clean: Wash surface with water and detergent.

Decision Logic Diagram

The following diagram illustrates the critical decision points for segregating IAA waste.
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Waste: lodo(2-13C)acetic Acid

Is it mixed with radioactive isotopes
(e.g., 14C, 3H, 32P)?

No (13C is Stable)

Radioactive Waste Stream .
%
(Segregate by Half-life) P e S

Solid/Powder

Solid Waste Stream Liquid Waste Stream

Container: HDPE Wide Mouth Container: Glass/[HDPE Bottle
Label: Toxic, Corrosive Solid Label: Toxic, Corrosive Liquid
Code: D002 Segregate: Halogenated Organic

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of lodo(2-13C)acetic acid waste, emphasizing the
non-radioactive classification of the stable isotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. ehs.gatech.edu [ehs.gatech.edu]

o 2. Efficacy of sodium thiosulfate as a local antidote to mechlorethamine skin toxicity in the
mouse - PubMed [pubmed.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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